(±)-δ-Cadinene-d7

Specification

• Molecular Formula: C₁₅H₁₇D₇
• Molecular Weight: 211.39

Introduction

Chemical Structure and Properties

(±)-δ-Cadinene-d7 is a deuterated variant of (±)-δ-Cadinene, belonging to the broader family of terpenoids. This compound features deuterium atoms strategically incorporated into its molecular structure, making it valuable for specialized analytical applications.

Basic Chemical Information

The compound exhibits specific chemical and physical properties that define its characteristics as a research material:

Property	Information
Chemical Name	(±)-δ-Cadinene-d7
Molecular Formula	C15H17D7
Molecular Weight	211.39 g/mol
CAS Number	60305-17-1
Physical Form	Neat
Reference/Catalog Numbers	RCLS122712, TR-C058502, C058502

The molecular structure of (±)-δ-Cadinene-d7 consists of the standard carbon skeleton of cadinene with seven hydrogen atoms replaced by deuterium (heavy hydrogen) atoms. This deuterium labeling creates minimal structural change while providing distinct analytical advantages, particularly in mass spectrometry and nuclear magnetic resonance studies.

Classification and Related Compounds

(±)-δ-Cadinene-d7 is classified as a deuterated compound, specifically a deuterium-labeled sesquiterpene. Sesquiterpenes are a class of terpenes consisting of three isoprene units, or fifteen carbon atoms. The parent compound, δ-Cadinene, is part of the cadinene group of sesquiterpenes widely distributed in plant essential oils.

Natural Sources and Origin

Understanding the natural occurrence of the parent compound provides valuable context for research applications of its deuterated analog.

Plant Sources

The non-deuterated parent compound, (±)-δ-Cadinene, can be isolated from natural sources, particularly:

• Nectandra amazonum NEES (Lauraceae family)

• Various Juniperus species, as suggested by its detection in leaf oil compositions

Analytical Applications and Research Utility

(±)-δ-Cadinene-d7 serves important functions in analytical chemistry and research environments.

As a deuterated compound, (±)-δ-Cadinene-d7 is primarily utilized as a reference standard in analytical chemistry:

• For identification of the non-deuterated natural product in complex mixtures

• For purity testing of related compounds

• As an internal standard in quantitative analyses

• In mass spectrometry to provide distinct isotopic patterns for compound identification

Occurrence in Volatile Oil Compositions

Research findings suggest the presence of δ-Cadinene in plant volatile oils, providing context for understanding its natural distribution and occurrence.

The compound (or its natural counterpart) appears to be referenced as "D7" in a study analyzing plant oils, suggesting it may be a characteristic component used for chemotaxonomic classification or quality assessment of certain plant species.

Relation to Other Terpenes

In plant volatile oil compositions, δ-Cadinene typically occurs alongside other terpenes. Research examining these natural compositions provides context for understanding its biosynthetic relationships:

Compound	Relative Abundance
α-pinene	14.1-18.5%
sabinene	6.0-11.3%
Other terpenes	Various percentages
δ-Cadinene	Present as a minor component

This data from plant oil analysis suggests that δ-Cadinene exists within a complex mixture of terpenes in natural sources, with its relative abundance varying based on plant species, geographic origin, and environmental factors.

Supplier Information	Details
Catalog Numbers	RCLS122712, TR-C058502, C058502
Package Size	25mg typical offering
Purity	High-purity grade suitable for analytical applications
Storage Conditions	Stable at room temperature unless otherwise specified
Shipping Information	Can be shipped at room temperature

These specifications highlight the specialized nature of this compound as a research tool rather than a bulk chemical.

As a reference standard, (±)-δ-Cadinene-d7 undergoes quality control measures to ensure its suitability for analytical applications:

• Analytical methods such as HPLC, HNMR, MS, IR, and 13CNMR may be employed for characterization

• Certification of identity and purity is typically provided by suppliers

• Compliance with regulatory standards for reference materials may be assured